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Compound of Interest

Compound Name: GR 64349

Cat. No.: B145177 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of GR 64349, a potent and selective tachykinin NK2 receptor agonist. Adherence to these

guidelines is critical to ensure personnel safety and maintain the integrity of your research.

I. Immediate Safety and Handling Precautions
GR 64349 is a peptide-based compound that requires careful handling to minimize exposure

and prevent contamination. The primary hazards associated with this compound are ingestion

and environmental toxicity.

Hazard Identification:

Acute Oral Toxicity: Harmful if swallowed.[1]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE): A comprehensive assessment of workplace hazards

should be conducted to ensure the appropriate level of PPE is utilized.[2][3] The following table

summarizes the recommended PPE for handling GR 64349.
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PPE Category Item Specification Rationale

Respiratory Protection Dust Mask
NIOSH-approved N95

or equivalent

To prevent inhalation

of the lyophilized

powder.

Hand Protection Disposable Gloves Nitrile or Latex

To prevent skin

contact. Gloves must

be inspected before

use and disposed of

after handling the

compound.[4]

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1-compliant

To protect eyes from

splashes or airborne

powder.

Body Protection Laboratory Coat Standard

To protect skin and

clothing from

contamination.

Engineering Controls:

Ventilation: Work with GR 64349 powder should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation risk.[1]

Eye Wash Station: An accessible and functioning eye wash station should be readily

available in the laboratory.[1]

Safety Shower: A safety shower should be accessible in case of significant skin contact.

II. Operational Plan: From Receipt to Disposal
This section outlines the procedural, step-by-step guidance for the entire lifecycle of GR 64349
within the laboratory.

1. Receiving and Storage:
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Upon receipt, visually inspect the container for any damage. The compound is typically

supplied as a lyophilized powder.

Storage Condition Temperature Duration Notes

Lyophilized Powder -20°C Long-term

Keep container tightly

sealed in a dry, well-

ventilated area.[1][4]

In Solvent -80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

2. Experimental Protocols:

a) Reconstitution of Lyophilized GR 64349:

This protocol details the preparation of a stock solution.

Equilibration: Allow the vial of lyophilized GR 64349 and the desired solvent (e.g., sterile,

high-purity water) to equilibrate to room temperature.[3][5]

Centrifugation: Briefly centrifuge the vial to ensure all the powder is at the bottom.[3]

Solvent Addition: Using a sterile syringe and needle, slowly add the calculated volume of

solvent to the vial to achieve the desired concentration. GR 64349 is soluble in water up to 1

mg/mL.

Dissolution: Gently swirl or rock the vial to dissolve the peptide. Avoid vigorous shaking or

vortexing to prevent denaturation.[3][5] Allow 15-30 minutes for complete dissolution.[3][5]

Aliquoting and Storage: Aliquot the stock solution into single-use volumes in low-protein-

binding microcentrifuge tubes. Store aliquots at -80°C.

Workflow for Reconstituting Lyophilized GR 64349
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Caption: A stepwise workflow for the proper reconstitution of lyophilized GR 64349.

b) In Vitro Assay: Calcium Mobilization in NK2 Receptor-Expressing Cells:

This protocol provides a general framework for assessing the agonist activity of GR 64349.

Cell Culture: Culture a cell line stably expressing the human tachykinin NK2 receptor in

appropriate media.

Cell Plating: Seed the cells into a 96-well or 384-well black, clear-bottom plate at a suitable

density and allow them to adhere overnight.

Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

according to the manufacturer's instructions. This typically involves a 1-hour incubation at

37°C.

Compound Preparation: Prepare a serial dilution of the GR 64349 stock solution in an

appropriate assay buffer.

Assay: Use a fluorescence plate reader (e.g., FLIPR, FlexStation) to measure the baseline

fluorescence, then add the GR 64349 dilutions to the wells and immediately begin kinetic

reading of fluorescence intensity.

Data Analysis: The increase in fluorescence intensity corresponds to an increase in

intracellular calcium concentration. Plot the peak fluorescence response against the log of

the GR 64349 concentration to determine the EC50 value.

3. Disposal Plan:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b145177?utm_src=pdf-body-img
https://www.benchchem.com/product/b145177?utm_src=pdf-body
https://www.benchchem.com/product/b145177?utm_src=pdf-body
https://www.benchchem.com/product/b145177?utm_src=pdf-body
https://www.benchchem.com/product/b145177?utm_src=pdf-body
https://www.benchchem.com/product/b145177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal is crucial to mitigate the environmental risks associated with GR 64349.[1]

a) Waste Segregation:

Solid Waste: Contaminated PPE (gloves, masks), plasticware (pipette tips, tubes), and any

materials used to clean up spills should be collected in a designated, labeled hazardous

waste container.

Liquid Waste: Unused stock solutions, assay plate contents, and other aqueous waste

containing GR 64349 should be collected in a separate, labeled hazardous waste container.

b) Chemical Inactivation (Recommended): For liquid waste, consider a chemical degradation

step before collection for disposal. Peptides are susceptible to hydrolysis, which can be

accelerated by adjusting the pH.[6]

Acid Hydrolysis: Adjust the pH of the liquid waste to <3 with a strong acid (e.g., hydrochloric

acid) and allow it to stand for at least 24 hours.

Base Hydrolysis: Alternatively, adjust the pH to >9 with a strong base (e.g., sodium

hydroxide) and allow it to stand for at least 24 hours.

Neutralization: Before collection, neutralize the treated waste to a pH between 6 and 8.

c) Final Disposal: All hazardous waste must be disposed of through an approved waste

disposal service in accordance with local, state, and federal regulations. Do not pour GR 64349
waste down the drain.

III. Emergency Procedures
In the event of an emergency, follow these procedures:
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Emergency Situation Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Remove contaminated clothing. Immediately

wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[1]

Spill

Evacuate the area. Wear appropriate PPE. For

a dry spill, carefully sweep up the material to

avoid creating dust and place it in a sealed,

labeled container for disposal. For a liquid spill,

absorb the material with an inert absorbent

(e.g., vermiculite, sand) and place it in a sealed,

labeled container for disposal. Clean the spill

area with a suitable decontaminating solution.

IV. Understanding the Mechanism: NK2 Receptor
Signaling
GR 64349 is an agonist for the tachykinin NK2 receptor, a G-protein coupled receptor (GPCR).

Upon binding, it initiates a signaling cascade that leads to various physiological responses.

NK2 Receptor Signaling Pathway
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Caption: GR 64349 activates the NK2 receptor, leading to a Gq-mediated signaling cascade.
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By providing this comprehensive guidance, we aim to empower researchers to work safely and

effectively with GR 64349, fostering a culture of safety and scientific excellence. Your trust in

our commitment to providing value beyond the product itself is our highest priority.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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